6-Ethoxy-3-(4-ethoxyphenyl)sulfonyl-1-[(4-methoxyphenyl)methyl]quinolin-4-one

• IUPAC Name: 6-ethoxy-3-(4-ethoxyphenyl)sulfonyl-1-[(4-methoxyphenyl)methyl]quinolin-4-one
• InChI: InChI=1S/C27H27NO6S/c1-4-33-21-10-13-23(14-11-21)35(30,31)26-18-28(17-19-6-8-20(32-3)9-7-19)25-15-12-22(34-5-2)16-24(25)27(26)29/h6-16,18H,4-5,17H2,1-3H3
• InChI Key: NJMUSLZJBVCHQR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)C2=CN(C3=C(C2=O)C=C(C=C3)OCC)CC4=CC=C(C=C4)OC
• Molecular Formula: C27H27NO6S
• Molecular Weight: 493.6 g/mol

Description

6-Ethoxy-3-(4-ethoxyphenyl)sulfonyl-1-[(4-methoxyphenyl)methyl]quinolin-4-one is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is a quinoline derivative that has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 6-Ethoxy-3-(4-ethoxyphenyl)sulfonyl-1-[(4-methoxyphenyl)methyl]quinolin-4-one is not fully understood. However, it has been suggested that this compound may inhibit the activity of certain enzymes and proteins involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
Studies have shown that 6-Ethoxy-3-(4-ethoxyphenyl)sulfonyl-1-[(4-methoxyphenyl)methyl]quinolin-4-one can inhibit the growth of cancer cells and reduce inflammation in animal models. This compound has also been shown to have anti-microbial activity against certain bacteria and fungi.

Advantages and Limitations for Lab Experiments

One advantage of using 6-Ethoxy-3-(4-ethoxyphenyl)sulfonyl-1-[(4-methoxyphenyl)methyl]quinolin-4-one in lab experiments is its potential as a fluorescent probe for detecting metal ions. However, one limitation is that the mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for the study of 6-Ethoxy-3-(4-ethoxyphenyl)sulfonyl-1-[(4-methoxyphenyl)methyl]quinolin-4-one. One direction is to further investigate its anti-inflammatory and anti-cancer properties and to determine the mechanism of action. Another direction is to explore its potential as a fluorescent probe for detecting metal ions in biological systems. Additionally, the synthesis of analogs of this compound may lead to the discovery of new compounds with improved properties.

Synthesis Methods

The synthesis of 6-Ethoxy-3-(4-ethoxyphenyl)sulfonyl-1-[(4-methoxyphenyl)methyl]quinolin-4-one has been reported in the literature using various methods. One of the methods involves the reaction of 3-acetyl-4-methoxybenzaldehyde with 4-ethoxyaniline in the presence of sulfuric acid, followed by the reaction with 6-ethoxy-2-sulfonyl-1,2-dihydroquinoline-4(1H)-one in the presence of sodium acetate. Another method involves the reaction of 3-(4-ethoxyphenyl)sulfonyl-1-[(4-methoxyphenyl)methyl]quinolin-4-one with ethyl iodide in the presence of potassium carbonate.

Scientific Research Applications

6-Ethoxy-3-(4-ethoxyphenyl)sulfonyl-1-[(4-methoxyphenyl)methyl]quinolin-4-one has shown potential applications in various fields of scientific research. It has been studied for its anti-inflammatory, anti-cancer, and anti-microbial properties. This compound has also been studied for its potential use as a fluorescent probe for detecting metal ions.